Cas no 888468-49-3 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-phenylbutanamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-phenylbutanamido)-1-benzofuran-2-carboxamide
• CAS No: 888468-49-3
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6169184
• PubChem ID: 16818380
• Update Time: 2025-05-30

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-phenylbutanamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-phenylbutanamido)-1-benzofuran-2-carboxamide
• AKOS024617492
• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide
• 888468-49-3
• AB00677450-01
• F1883-1636
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-phenylbutanoylamino)-1-benzofuran-2-carboxamide

• Inchi： 1S/C27H24N2O5/c1-2-19(17-8-4-3-5-9-17)26(30)29-24-20-10-6-7-11-21(20)34-25(24)27(31)28-18-12-13-22-23(16-18)33-15-14-32-22/h3-13,16,19H,2,14-15H2,1H3,(H,28,31)(H,29,30)
• InChI Key： HRQZEIZDJDXNDW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=CC2=C(C=1)OCCO2)=O)NC(C(C1C=CC=CC=1)CC)=O

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 89.8Ų

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-phenylbutanamido)-1-benzofuran-2-carboxamide

Comprehensive Overview of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-phenylbutanamido)-1-benzofuran-2-carboxamide (CAS No. 888468-49-3)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-phenylbutanamido)-1-benzofuran-2-carboxamide (CAS No. 888468-49-3) is a structurally complex organic compound that has garnered significant interest in pharmaceutical and biochemical research. This molecule features a benzodioxin core linked to a benzofuran scaffold via an amide bond, further modified with a phenylbutanamido moiety. Such intricate architecture suggests potential bioactivity, making it a subject of exploration in drug discovery and medicinal chemistry.

The compound's unique structure combines multiple pharmacophores, including the dihydrobenzodioxin and benzofuran rings, which are known to exhibit diverse biological properties. Researchers have focused on its potential interactions with enzymes or receptors, particularly in contexts like inflammation or metabolic regulation. Its CAS No. 888468-49-3 serves as a critical identifier for precise literature searches and regulatory documentation.

In recent years, the demand for novel heterocyclic compounds like N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-phenylbutanamido)-1-benzofuran-2-carboxamide has surged due to their applications in targeted therapies. Online searches frequently include queries such as "benzodioxin derivatives in drug development" or "benzofuran carboxamide synthesis," reflecting growing academic and industrial interest. These trends align with advancements in computational chemistry and AI-driven molecular design, where such compounds are screened for optimized pharmacokinetics.

Synthetic routes to CAS No. 888468-49-3 often involve multi-step organic reactions, including amide couplings and cyclization strategies. Analytical techniques like NMR, HPLC, and mass spectrometry are essential for characterizing its purity and confirming structural integrity. Researchers emphasize the need for scalable and sustainable synthesis methods, addressing broader concerns about green chemistry in pharmaceutical manufacturing.

Beyond its chemical synthesis, the compound's potential biological activities are a hot topic. Preliminary studies suggest it may modulate specific signaling pathways, though detailed mechanistic insights remain under investigation. This aligns with popular search terms like "small molecule modulators of dihydrobenzodioxin" or "benzofuran-based bioactive compounds," highlighting the intersection of chemistry and biology in modern research.

Regulatory and safety profiles of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-phenylbutanamido)-1-benzofuran-2-carboxamide are also critical for its development. While not classified as hazardous, thorough toxicological evaluations are recommended to ensure compliance with global standards. This precaution resonates with industry demands for transparent and ethical chemical research practices.

In summary, CAS No. 888468-49-3 represents a promising candidate for further study, bridging gaps between synthetic chemistry and therapeutic innovation. Its multifaceted structure and potential applications continue to inspire research, driven by both scientific curiosity and practical needs in healthcare. As the field evolves, this compound may emerge as a key player in next-generation drug design.